Cas no 1245823-51-1 (Propargyl-PEG5-Acid)

• Product Name: Propargyl-PEG5-Acid
• CAS No: 1245823-51-1
• MF: C₁₄H₂₄O₇
• MW: 304.336165428162
• MDL: MFCD22201536
• CID: 2094882
• PubChem ID: 329767102
• Update Time: 2025-08-03

Propargyl-PEG5-Acid Chemical and Physical Properties

Names and Identifiers

• Propargyl-PEG5-acid
• Acetylene-PEG5-acid
• Alkyne-PEG5-acid
• Propargyl-PEG4-C2-acid
• Propyne-PEG4-CH2CH2COOH
• Propargyl-PEG4-CH2CH2COOH
• BIPG1706
• ZB0950
• 4,7,10,13,16-Pentaoxanonadec-18-yn-1-oic acid
• Propargyl-PEG5-Acid

• MDL： MFCD22201536
• Inchi： 1S/C14H24O7/c1-2-4-17-6-8-19-10-12-21-13-11-20-9-7-18-5-3-14(15)16/h1H,3-13H2,(H,15,16)
• InChI Key： GWIACWQVTBMVEI-UHFFFAOYSA-N
• SMILES： O(CCOCCOCC#C)CCOCCOCCC(=O)O

Computed Properties

• Exact Mass: 304.15220310 g/mol
• Monoisotopic Mass: 304.15220310 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 304.34
• XLogP3: -0.9
• Topological Polar Surface Area: 83.4

Propargyl-PEG5-Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids